Cas no 1002326-03-5 (tinosinenside)

• Product Name: tinosinenside
• CAS No: 1002326-03-5
• MF: C₂₆H₄₀O₁₁
• MW: 528.58920955658
• CID: 2009954
• PubChem ID: 44445505
• Update Time: 2025-04-21

tinosinenside Chemical and Physical Properties

Names and Identifiers

• tinosinenside
• (-)-Tinosinenside
• (2R,6R,8R)-8-[2-[(2S,3R,4S,5S,6R)-6-[[(2R,3R,4R)-3,4-dihydroxy-4-(hydroxymethyl)oxolan-2-yl]oxymethyl]-3,4,5-trihydroxyoxan-2-yl]oxypropan-2-yl]-1,5-dimethyltricyclo[4.4.0.02,7]dec-4-en-3-one
• 1002326-03-5
• (2R,6R,8R)-8-(2-((2S,3R,4S,5S,6R)-6-(((2R,3R,4R)-3,4-dihydroxy-4-(hydroxymethyl)oxolan-2-yl)oxymethyl)-3,4,5-trihydroxyoxan-2-yl)oxypropan-2-yl)-1,5-dimethyltricyclo(4.4.0.02,7)dec-4-en-3-one
• CHEMBL398270

• Inchi： 1S/C26H40O11/c1-11-7-13(28)17-15-12(5-6-25(17,4)16(11)15)24(2,3)37-22-20(31)19(30)18(29)14(36-22)8-34-23-21(32)26(33,9-27)10-35-23/h7,12,14-23,27,29-33H,5-6,8-10H2,1-4H3
• InChI Key： XFLVPLJMLLCEOX-UHFFFAOYSA-N
• SMILES： OC1(COC(OCC2C(O)C(O)C(O)C(OC(C)(C)C3CCC4(C5C(C=C(C)C4C35)=O)C)O2)C1O)CO

Computed Properties

• Exact Mass: 528.25706209Da
• Monoisotopic Mass: 528.25706209Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 6
• Hydrogen Bond Acceptor Count: 11
• Heavy Atom Count: 37
• Rotatable Bond Count: 7
• Complexity: 937
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 11
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.218
• Topological Polar Surface Area: 175Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Sesquiterpenoids Sesquiterpenoids
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Sesquiterpenoids
• Sesquiterpenoids